Isoquinolinium, 2-(3-sulfopropyl)-, inner salt
Isoquinolinium, 2-(3-sulfopropyl)-, inner salt
Brand Name:
Vulcanchem
CAS No.:
15589-64-7
VCID:
VC0103696
InChI:
InChI=1S/C12H13NO3S/c14-17(15,16)9-3-7-13-8-6-11-4-1-2-5-12(11)10-13/h1-2,4-6,8,10H,3,7,9H2
SMILES:
C1=CC=C2C=[N+](C=CC2=C1)CCCS(=O)(=O)[O-]
Molecular Formula:
C12H13NO3S
Molecular Weight:
251.3 g/mol
Isoquinolinium, 2-(3-sulfopropyl)-, inner salt
CAS No.: 15589-64-7
Main Products
VCID: VC0103696
Molecular Formula: C12H13NO3S
Molecular Weight: 251.3 g/mol
| CAS No. | 15589-64-7 |
|---|---|
| Product Name | Isoquinolinium, 2-(3-sulfopropyl)-, inner salt |
| Molecular Formula | C12H13NO3S |
| Molecular Weight | 251.3 g/mol |
| IUPAC Name | 3-isoquinolin-2-ium-2-ylpropane-1-sulfonate |
| Standard InChI | InChI=1S/C12H13NO3S/c14-17(15,16)9-3-7-13-8-6-11-4-1-2-5-12(11)10-13/h1-2,4-6,8,10H,3,7,9H2 |
| Standard InChIKey | TZOTUGCLLXKSEG-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C=[N+](C=CC2=C1)CCCS(=O)(=O)[O-] |
| Canonical SMILES | C1=CC=C2C=[N+](C=CC2=C1)CCCS(=O)(=O)[O-] |
| PubChem Compound | 85007 |
| Last Modified | Nov 11 2021 |
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